Cas no 868218-66-0 (2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868218-66-0
• MF: C₂₀H₁₇N₃O₄S₂
• MW: 427.496681928635
• CID: 6602288
• PubChem ID: 2148791
• Update Time: 2025-10-31

2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 2-(naphthalen-1-ylmethylsulfanyl)-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
• F1804-0257
• 2-{[(naphthalen-1-yl)methyl]sulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 2-((naphthalen-1-ylmethyl)thio)-1-((4-nitrophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• 868218-66-0
• AKOS024609774

• Inchi： 1S/C20H17N3O4S2/c24-23(25)17-8-10-18(11-9-17)29(26,27)22-13-12-21-20(22)28-14-16-6-3-5-15-4-1-2-7-19(15)16/h1-11H,12-14H2
• InChI Key： ILBPUFPNXHAGCL-UHFFFAOYSA-N
• SMILES： C1(SCC2=C3C(C=CC=C3)=CC=C2)N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 427.06604838g/mol
• Monoisotopic Mass: 427.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Introduction to 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868218-66-0)

The compound 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole, identified by its CAS number 868218-66-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, characterized by its naphthalene and nitrobenzenesulfonyl substituents, has garnered attention for its potential applications in drug discovery and development. The imidazole core of the molecule contributes to its unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and biological assays.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities. Among these, imidazole derivatives have been extensively studied for their role in modulating various cellular processes. The presence of the naphthalen-1-ylmethylsulfanyl group in this compound introduces a sulfur-rich moiety that can enhance its interaction with biological targets. This feature is particularly intriguing for researchers seeking to develop novel therapeutic agents with improved binding affinity and selectivity.

The 4-nitrobenzenesulfonyl moiety further enriches the structural complexity of the compound, providing additional functional sites for chemical modification and biological evaluation. Nitroaromatic groups are well-known for their ability to influence electronic properties and metabolic stability, making them valuable in the design of pharmacologically active molecules. The combination of these features in 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole suggests a multifaceted approach to drug design, potentially targeting multiple pathways or receptors simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between this compound and various biological targets, such as enzymes or receptors. These simulations have revealed that the structural features of 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole align well with known pharmacophores, indicating its potential as a lead compound for further optimization.

In addition to its structural appeal, this compound has shown promise in preliminary pharmacological studies. Researchers have observed notable interactions between 2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole and certain enzymes associated with inflammatory pathways. These findings suggest that the compound may exhibit anti-inflammatory properties, making it a candidate for therapeutic intervention in conditions characterized by excessive inflammation. Further studies are warranted to elucidate its mechanism of action and evaluate its efficacy in vivo.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic chemistry. The multi-step reaction sequence involves strategic functional group transformations that highlight the versatility of organic synthesis methodologies. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions to construct the core imidazole ring, followed by selective sulfonylation and alkylation to introduce the naphthalene and nitrobenzene substituents. These synthetic strategies not only showcase the power of contemporary chemical tools but also pave the way for scalable production processes.

The< strong>naphthalen-1-ylmethylsulfanyl group is particularly noteworthy for its ability to enhance solubility and bioavailability upon administration. Sulfur-containing heterocycles are known to exhibit favorable pharmacokinetic profiles due to their interaction with biological thiols. This feature could be instrumental in developing drugs that require oral or parenteral delivery routes. Additionally, the< strong>4-nitrobenzenesulfonyl moiety may contribute to metabolic stability by resisting oxidative degradation under physiological conditions.

Ongoing research efforts are focused on refining the pharmacological properties of< strong >2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole. By employing structure-based drug design principles, scientists aim to optimize its potency and selectivity against specific biological targets. Collaborative efforts between chemists and biologists are essential in this endeavor, as they bring complementary expertise to bear on complex problems. The integration of high-throughput screening technologies will further accelerate the discovery process by rapidly evaluating large libraries of compounds.

The potential applications of< strong >2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for developing probes used in biochemical research. For instance, fluorescent derivatives of this compound could serve as tools for visualizing cellular processes or tracking protein-protein interactions in real-time. Such applications would significantly enhance our understanding of fundamental biological mechanisms and facilitate the discovery of novel therapeutic strategies.

In conclusion,< strong >2-{(naphthalen-1-yl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole, with its CAS number< strong >868218-66-0, represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceutical agents. Its unique combination of functional groups and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of drug discovery and development.